Cas no 1036204-60-0 (Propargyl-PEG5-OH)

Propargyl-PEG5-OH is a heterobifunctional polyethylene glycol (PEG) derivative featuring a propargyl group at one terminus and a hydroxyl group at the other. The propargyl group enables click chemistry reactions, particularly copper-catalyzed azide-alkyne cycloaddition (CuAAC), facilitating efficient conjugation with azide-functionalized molecules. The hydroxyl group provides a reactive handle for further modifications, such as esterification or etherification. The PEG5 spacer enhances solubility and reduces steric hindrance, making it suitable for bioconjugation, drug delivery, and material science applications. Its well-defined structure and high purity ensure reproducibility in synthetic workflows. This compound is particularly useful in the development of probes, linkers, and polymer-based therapeutics.

Propargyl-PEG5-OH structure

Product Name:Propargyl-PEG5-OH

CAS No:1036204-60-0

MF:C₁₃H₂₄O₆

MW:276.326065063477

MDL:MFCD27635181

CID:2357718

PubChem ID:53434942

Update Time:2025-05-21

Propargyl-PEG5-OH Chemical and Physical Properties

Names and Identifiers

- HO-PEG5-Propyne
- Alkyne-PEG5-OH
- HC≡C-CH2-PEG5-OH
- Propargyl-PEG6-alcohol
- Propargyl-PEG5-oh
- Propargyl-PEG6-OH
- Propyne-PEG5-OH
- BIPG1715
- 2-[2-[2-[2-[2-(Propargyloxy)ethoxy]ethoxy]ethoxy]ethoxy]ethanol
- AKOS040742493
- 3,6,9,12,15-PENTAOXAOCTADEC-17-YN-1-OL
- DA-57105
- C90712
- MS-23929
- HC inverted exclamation markOC-CH2-PEG5-OH
- MFCD27635181
- DA-66916
- SY273030
- LCZC489
- SCHEMBL40248
- 1036204-60-0
- R01-0271
- 2-[2-[2-[2-(2-prop-2-ynoxyethoxy)ethoxy]ethoxy]ethoxy]ethanol
- CS-0105254
- HC=C-CH2-PEG5-OH
- BP-22010
- HY-130147
- Propargyl-PEG5-OH
- MDL： MFCD27635181
- Inchi： 1S/C13H24O6/c1-2-4-15-6-8-17-10-12-19-13-11-18-9-7-16-5-3-14/h1,14H,3-13H2
- InChI Key： IDULHQAZDNBPID-UHFFFAOYSA-N
- SMILES： O(CCOCCOCC#C)CCOCCOCCO

Computed Properties

Exact Mass: 276.15728848g/mol
Monoisotopic Mass: 276.15728848g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 19
Rotatable Bond Count: 15
Complexity: 212
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 66.4
XLogP3: -1.1

Propargyl-PEG5-OH Pricemore >>

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